Cas no 2158500-16-2 (2,4-dimethyl-6-(oxan-4-yl)piperidine)

• Product Name: 2,4-dimethyl-6-(oxan-4-yl)piperidine
• CAS No: 2158500-16-2
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• CID: 5997318
• PubChem ID: 165504090
• Update Time: 2025-11-01

2,4-dimethyl-6-(oxan-4-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-6-(oxan-4-yl)piperidine
• 2158500-16-2
• EN300-1478010

• Inchi： 1S/C12H23NO/c1-9-7-10(2)13-12(8-9)11-3-5-14-6-4-11/h9-13H,3-8H2,1-2H3
• InChI Key： FVQGVLXYZJLLPV-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)C1CC(C)CC(C)N1

Computed Properties

• Exact Mass: 197.177964357g/mol
• Monoisotopic Mass: 197.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 21.3Ų

Additional information on 2,4-dimethyl-6-(oxan-4-yl)piperidine

Introduction to 2,4-dimethyl-6-(oxan-4-yl)piperidine (CAS No. 2158500-16-2)

2,4-dimethyl-6-(oxan-4-yl)piperidine, with the CAS number 2158500-16-2, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring substituted with methyl groups and a tetrahydro-2H-pyran (oxane) moiety. These structural elements contribute to its potential as a lead compound for the development of new therapeutic agents.

The chemical structure of 2,4-dimethyl-6-(oxan-4-yl)piperidine is particularly interesting due to its combination of lipophilic and hydrophilic properties. The piperidine ring provides a basic nitrogen atom, which can form hydrogen bonds with biological targets, while the tetrahydro-2H-pyran moiety adds a degree of flexibility and conformational stability. These properties make it an attractive candidate for drug design, especially in the context of central nervous system (CNS) disorders and other diseases where receptor binding and cellular permeability are crucial.

Recent studies have explored the pharmacological activities of 2,4-dimethyl-6-(oxan-4-yl)piperidine. One notable area of research is its potential as an antagonist for specific G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in various physiological processes, including neurotransmission, hormone signaling, and immune responses. By modulating these receptors, compounds like 2,4-dimethyl-6-(oxan-4-yl)piperidine can potentially influence a wide range of therapeutic outcomes.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity and selectivity of 2,4-dimethyl-6-(oxan-4-yl)piperidine for several GPCRs. The results showed that this compound exhibited high affinity for the serotonin 5-HT_1A receptor, which is implicated in mood disorders such as depression and anxiety. Additionally, it demonstrated moderate selectivity over other serotonin receptors, suggesting its potential as a selective 5-HT_1A ligand.

Beyond its receptor interactions, 2,4-dimethyl-6-(oxan-4-yl)piperidine has also been evaluated for its effects on cellular signaling pathways. In vitro experiments using human cell lines revealed that this compound can modulate intracellular calcium levels and cAMP production, key signaling molecules involved in various cellular processes. These findings indicate that 2,4-dimethyl-6-(oxan-4-yl)piperidine may have broader implications for cellular function beyond its receptor interactions.

The pharmacokinetic properties of 2,4-dimethyl-6-(oxan-4-yl)piperidine have also been studied to assess its suitability as a therapeutic agent. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. Specifically, it exhibits good oral bioavailability and low plasma protein binding, which are desirable attributes for drugs targeting the CNS. Furthermore, in vitro toxicity assays have shown that this compound has low cytotoxicity at therapeutic concentrations, indicating a favorable safety profile.

In preclinical animal models, 2,4-dimethyl-6-(oxan-4-yl)piperidine has demonstrated promising efficacy in treating models of anxiety and depression. In rodent behavioral tests such as the elevated plus maze and forced swim test, administration of this compound resulted in significant reductions in anxiety-like behaviors and increased swimming times, respectively. These findings support its potential as an anxiolytic and antidepressant agent.

The structural versatility of 2,4-dimethyl-6-(oxan-4-yl)piperidine also makes it an excellent starting point for further chemical modifications to optimize its pharmacological properties. Researchers are currently exploring various derivatives to enhance potency, selectivity, and metabolic stability. For example, substituting different functional groups on the piperidine ring or modifying the tetrahydro-2H-pyran moiety can lead to compounds with improved therapeutic profiles.

In conclusion, 2,4-dimethyl-6-(oxan-4-yl)piperidine (CAS No. 2158500-16-2) is a promising compound with potential applications in the treatment of CNS disorders such as anxiety and depression. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies aim to elucidate its full therapeutic potential and optimize its use in clinical settings.